Cas no 1924362-21-9 (5-oxooxane-2-carboxylic acid)

• Product Name: 5-oxooxane-2-carboxylic acid
• CAS No: 1924362-21-9
• MF: C₆H₈O₄
• MW: 144.125322341919
• MDL: MFCD28954945
• CID: 5246902
• Update Time: 2025-05-05

5-oxooxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-tetrahydro-pyran-2-carboxylic acid
• 5-oxooxane-2-carboxylic acid

• MDL： MFCD28954945
• Inchi： 1S/C6H8O4/c7-4-1-2-5(6(8)9)10-3-4/h5H,1-3H2,(H,8,9)
• InChI Key： SLBFCQVBRARRMY-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)OCC(=O)CC1

Additional information on 5-oxooxane-2-carboxylic acid

5-Oxooxane-2-Carboxylic Acid: A Comprehensive Overview

5-Oxooxane-2-carboxylic acid (CAS No. 1924362-21-9) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, also referred to as gamma-keto-delta-lactone, is characterized by its unique structure, which combines a cyclic ketone with a carboxylic acid group. The molecule's structure lends it versatile properties, making it a valuable component in various applications, including pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of 5-oxooxane-2-carboxylic acid in the development of bioactive compounds. Researchers have explored its role as a precursor for synthesizing complex natural products, such as polyketides and terpenoids. The compound's ability to undergo various transformations, including cyclizations and additions, has made it a key intermediate in organic synthesis. For instance, a 2023 study published in *Nature Communications* demonstrated how gamma-keto-delta-lactone can be used to construct intricate molecular frameworks with high efficiency and selectivity.

The physical and chemical properties of 5-oxooxane-2-carboxylic acid are equally noteworthy. It exhibits a high degree of thermal stability, which is advantageous for processes requiring elevated temperatures. Additionally, the compound demonstrates moderate solubility in polar solvents, making it suitable for reactions in aqueous or organic media. Its reactivity towards nucleophiles has been extensively studied, with findings indicating that it can participate in Michael addition reactions and other nucleophilic attacks under mild conditions.

In terms of applications, 5-oxooxane-2-carboxylic acid has found utility in the synthesis of biodegradable polymers. A 2023 paper in *Macromolecules* reported on its use as a monomer for producing polycarbonates with enhanced mechanical properties and biocompatibility. These polymers have potential applications in biomedical devices and sustainable packaging materials. Furthermore, the compound has been investigated for its role in catalytic processes, particularly in asymmetric catalysis, where it serves as a chiral auxiliary to induce enantioselectivity.

Recent advancements in computational chemistry have also shed light on the electronic structure of gamma-keto-delta-lactone. Quantum mechanical studies have revealed that the compound's reactivity is influenced by the conjugation between the carbonyl groups and the lactone ring. This insight has facilitated the design of more efficient synthetic routes for this compound and its derivatives.

Looking ahead, the demand for 5-oxooxane-2-carboxylic acid is expected to grow as researchers continue to uncover its potential in emerging fields such as green chemistry and drug discovery. Its ability to serve as a versatile building block for complex molecules positions it as an essential component in modern chemical toolkits.

In conclusion, 5-oxooxane-2-carboxylic acid (CAS No. 1924362-21-9) is a multifaceted compound with applications spanning organic synthesis, materials science, and biotechnology. Its unique structure and reactivity make it an invaluable resource for scientists seeking to develop innovative solutions across various industries.